Cas no 111911-57-0 (1-(3-hydroxypropyl)-4,6-dimethylpyridin-2-one)

• Product Name: 1-(3-hydroxypropyl)-4,6-dimethylpyridin-2-one
• CAS No: 111911-57-0
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 2607568
• PubChem ID: 71335858
• Update Time: 2025-04-21

1-(3-hydroxypropyl)-4,6-dimethylpyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-hydroxypropyl)-4,6-dimethylpyridin-2-one
• DTXSID00763749
• 111911-57-0
• 1-(3-Hydroxypropyl)-4,6-dimethylpyridin-2(1H)-one

• Inchi： 1S/C10H15NO2/c1-8-6-9(2)11(4-3-5-12)10(13)7-8/h6-7,12H,3-5H2,1-2H3
• InChI Key： VDRWTZXKKREARS-UHFFFAOYSA-N
• SMILES： OCCCN1C(C=C(C)C=C1C)=O

Computed Properties

• Exact Mass: 181.110278721Da
• Monoisotopic Mass: 181.110278721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 40.5Ų